Cas no 40621-84-9 (3-Methyl-5-nitro-1H-indazole)

• Product Name: 3-Methyl-5-nitro-1H-indazole
• CAS No: 40621-84-9
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD07082699
• CID: 55258
• PubChem ID: 11229104
• Update Time: 2025-04-18

3-Methyl-5-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-nitro-1H-indazole
• 3-methyl-5-nitro-2H-indazole
• 1H-INDAZOLE, 3-METHYL-5-NITRO-
• 1H-Indazole,3-methyl-5-nitro-
• PubChem7824
• 3-methyl-5-nitroindazole
• ZGDNJFXKELMVLS-UHFFFAOYSA-N
• PB14474
• ST1100597
• AB0024778
• W6117
• A6788
• 621M849
• Z1438483408
• SY042037
• Z1198171687
• EN300-111542
• SCHEMBL266008
• AKOS006286037
• AMY29080
• 3-Hydroxymethyl-5-nitro-1H-indazole
• MFCD07082699
• J-512870
• 40621-84-9
• DTXSID70459384
• AC-25181
• DS-1331
• CS-0019178
• FT-0657713
• DB-014310

• MDL： MFCD07082699
• Inchi： 1S/C8H7N3O2/c1-5-7-4-6(11(12)13)2-3-8(7)10-9-5/h2-4H,1H3,(H,9,10)
• InChI Key： ZGDNJFXKELMVLS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C(C=1)=C(C)NN=2)=O

Computed Properties

• Exact Mass: 177.05400
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5
• XLogP3: 1.8

Experimental Properties

• Density: 1.437
• Boiling Point: 384.9℃ at 760 mmHg
• Flash Point: 90°C
• Refractive Index: 1.707
• PSA: 74.50000
• LogP: 2.30270

3-Methyl-5-nitro-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles